Cas no 777885-07-1 (4-Benzylazetidin-2-one)

• Product Name: 4-Benzylazetidin-2-one
• CAS No: 777885-07-1
• MF: C₁₀H₁₁NO
• MW: 161.200442552567
• MDL: MFCD06217515
• CID: 2856055
• PubChem ID: 21197714
• Update Time: 2025-09-23

4-Benzylazetidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-benzylazetidin-2-one
• (+/-)-4-Benzylazetidin-2-one
• 3-benzyl-beta-lactam
• CGB88507
• 4-Benzylazetidin-2-one

• MDL： MFCD06217515
• Inchi： 1S/C10H11NO/c12-10-7-9(11-10)6-8-4-2-1-3-5-8/h1-5,9H,6-7H2,(H,11,12)
• InChI Key： XQQADMLPVLHSPI-UHFFFAOYSA-N
• SMILES： O=C1CC(CC2C=CC=CC=2)N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 173
• XLogP3: 1.3
• Topological Polar Surface Area: 29.1

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 350.4±11.0 °C at 760 mmHg
• Flash Point: 205.1±4.2 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

4-Benzylazetidin-2-one Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactams Monobactams
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactams Beta lactams Monobactams